Cas no 2413882-77-4 (Tert-butyl 2-(hydroxymethyl)-5-(trifluoromethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(hydroxymethyl)-5-(trifluoromethyl)pyrrolidine-1-carboxylate
• CAS No: 2413882-77-4
• MF: C₁₁H₁₈F₃NO₃
• MW: 269.260734081268
• CID: 5675022
• PubChem ID: 165768411
• Update Time: 2025-10-31

Tert-butyl 2-(hydroxymethyl)-5-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26665967
• 2413882-77-4
• tert-butyl 2-(hydroxymethyl)-5-(trifluoromethyl)pyrrolidine-1-carboxylate
• Tert-butyl 2-(hydroxymethyl)-5-(trifluoromethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C11H18F3NO3/c1-10(2,3)18-9(17)15-7(6-16)4-5-8(15)11(12,13)14/h7-8,16H,4-6H2,1-3H3
• InChI Key： UKRGGSDOCRBYTN-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CO)N1C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 269.12387792g/mol
• Monoisotopic Mass: 269.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 2-(hydroxymethyl)-5-(trifluoromethyl)pyrrolidine-1-carboxylate

Recent Advances in the Application of Tert-butyl 2-(hydroxymethyl)-5-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS: 2413882-77-4) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 2-(hydroxymethyl)-5-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS: 2413882-77-4) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and infectious diseases. This pyrrolidine derivative, characterized by its trifluoromethyl group and hydroxymethyl functionality, offers unique chemical properties that enhance drug-like characteristics, including improved metabolic stability and membrane permeability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators. Researchers utilized the hydroxymethyl group for further functionalization, creating a series of analogs with varying pharmacological profiles. The trifluoromethyl group was found to significantly influence binding affinity through hydrophobic interactions with receptor subpockets, as confirmed by X-ray crystallography studies of protein-ligand complexes.

In antimicrobial research, a team at the University of Tokyo reported the successful incorporation of this pyrrolidine derivative into novel quinolone antibiotics (Nature Communications, 2024). The compound served as a crucial building block for modifying the C-7 position of the quinolone scaffold, resulting in derivatives with enhanced activity against drug-resistant strains of Pseudomonas aeruginosa. Molecular dynamics simulations revealed that the trifluoromethyl group plays a critical role in maintaining optimal binding geometry within the DNA gyrase active site.

Recent synthetic methodology developments have expanded access to enantiomerically pure forms of this compound. A 2024 ACS Catalysis paper described an asymmetric hydrogenation protocol using a chiral iridium catalyst that achieves >99% ee for the (S)-enantiomer. This advancement is particularly significant as the stereochemistry at the 2- and 5-positions profoundly influences biological activity in many target systems.

Pharmacokinetic studies of derivatives containing this pyrrolidine scaffold have shown promising results. The tert-butyl carbamate group provides excellent protection against first-pass metabolism while maintaining suitable cleavage characteristics under physiological conditions. This balance has made the compound particularly valuable in prodrug design, as evidenced by its incorporation into several clinical candidates currently in Phase I trials for epilepsy and neuropathic pain.

Emerging applications in radiopharmaceuticals have also been reported, where the fluorine atoms present opportunities for ¹⁸F labeling. A recent study in the Journal of Nuclear Medicine demonstrated the successful use of this scaffold in developing positron emission tomography (PET) tracers for imaging sigma-2 receptors in tumors, highlighting its versatility beyond traditional small-molecule therapeutics.

As research continues, the unique combination of synthetic accessibility and favorable physicochemical properties positions Tert-butyl 2-(hydroxymethyl)-5-(trifluoromethyl)pyrrolidine-1-carboxylate as a privileged structure in medicinal chemistry. Future directions include exploration of its use in PROTACs (proteolysis targeting chimeras) and covalent inhibitor design, where its functional group handles offer multiple points for strategic modification.